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Compound of Interest

Compound Name: Z-His-met-oh
Cat. No.: B1352442
Get Quote
\ J

Executive Summary

Z-His-Met-OH (CAS: 2641-13-6) is a protected dipeptide widely utilized as a synthetic
intermediate and a substrate for enzymatic specificity studies (e.g., carboxypeptidase assays).
Its physicochemical behavior is dominated by two competing structural features: the
hydrophobic Benzyloxycarbonyl (Z or Cbz) protecting group and the amphoteric Histidine side

chain.

This guide provides a definitive operational framework for researchers working with Z-His-Met-
OH. The critical insight for successful handling is that solubility is strictly pH-dependent, and
stability is compromised by Methionine oxidation. Protocols detailed here prioritize the
prevention of sulfoxide formation and the avoidance of precipitation during aqueous dilution.

Physicochemical Characterization

To predict behavior in solution, one must deconstruct the molecule into its functional domains.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1352442#bc-rfq
https://www.benchchem.com/product/b1352442/docs?utm_src=pdf-body#technical-guide-physicochemical-profiling-of-z-his-met-oh
https://www.benchchem.com/product/b1352442/docs?utm_src=pdf-body#technical-guide-physicochemical-profiling-of-z-his-met-oh
https://www.benchchem.com/product/b1352442/docs?utm_src=pdf-body#technical-guide-physicochemical-profiling-of-z-his-met-oh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Feature Chemical Moiety Impact on Behavior

Hydrophobic Cap: Eliminates
N-terminal charge; significantly

N-Terminus Benzyloxycarbonyl (Z) reduces water solubility;
provides UV absorbance at
257 nm.

pH Switch: Imidazole ring (pKa
i i o ] ~6.0). Protonated and soluble
Side Chain 1 Histidine (His)
at pH < 5.0; neutral and

aggregation-prone at pH > 6.5.

Oxidation Risk: Thioether is
highly susceptible to Reactive

Side Chain 2 Methionine (Met) Oxygen Species (ROS),
forming Methionine Sulfoxide
(+16 Da).

Acidic: pKa ~3.6.

Deprotonated at neutral pH,
C-Terminus Carboxyl (-COOH) but insufficient to solubilize the

Z-group without organic co-

solvents.

Theoretical Properties:
e Molecular Weight: 420.48 g/mol
e Molecular Formula: C19H24N4OsS[1]

« |soelectric Point (pl): Not applicable in the traditional sense due to the blocked N-terminus;
however, the molecule transitions from net neutral to net positive below pH 6.0.

Solubility Profile

The most common failure mode with Z-His-Met-OH is precipitation upon dilution into neutral
biological buffers (e.g., PBS pH 7.4). The Z-group renders the molecule lipophilic, while the
Histidine is uncharged at neutral pH.
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Solubility Decision Matrix

¢ Primary Solvent (Stock): DMSO (Dimethyl Sulfoxide) or DMF (Dimethylformamide). Solubility
is typically >20 mg/mL.

¢ Secondary Solvent (Acidic): Glacial Acetic Acid or 0.1 M HCI. Soluble due to His protonation.

¢ Incompatible: Neutral Water, PBS, Tris (pH 7-8) without organic modifiers.

Visualization: Solubility Workflow

The following decision tree illustrates the correct protocol for solubilization based on the
intended application.

Z-His-Met-OH Powder

Intended Application?

Biological \Chemical

CelllEnzyme Assay HPLC / Synthesis
(Neutral pH) (Acidic pH)

;

Dissolve in Acetic Acid
or 0.1% TFA/Water

Dissolve in dry DMSO
(Stock: 10-50 mM)

Slow Dilution into Buffer Stable Solution
(Keep DMSO < 1%) (Protonated His)
I

Risk: Precipitation
if > saturation limit
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Figure 1: Solubility decision tree. For biological assays, DMSO stocks are mandatory. For
chemical analysis, acidic conditions are preferred to ensure complete dissolution.

Stability & Degradation Pathways

The stability of Z-His-Met-OH is governed by the sensitivity of the Methionine thioether to
oxidation. This reaction is irreversible under standard storage conditions and alters the
hydrophobicity and biological recognition of the peptide.

Methionine Oxidation[2][3]

e Mechanism: Atmospheric oxygen or peroxides in solvents attack the sulfur atom.
e Product: Methionine Sulfoxide (Met(O)).

o Detection: Mass shift of +16 Da; reduced retention time on Reverse-Phase HPLC (RP-
HPLC) due to increased polarity of the sulfoxide.

Hydrolysis

e Conditions: Extreme pH (>10 or <2) or presence of peptidases.

o Result: Cleavage of the peptide bond (releasing Z-His and Met) or removal of the Z-group
(requires strong acid like HBr/AcOH or hydrogenolysis).

Visualization: Degradation Mechanism

Z-His-Met-OH
(Intact)

Oxidative Stress Fast Met-Sulfoxide
(Air/Peroxides) (+16 Da, Polar)

Hydrolytic Stress ML\ Cleavage Products
(High pH / Enzymes) (Z-His + Met)

Click to download full resolution via product page
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Figure 2: Primary degradation pathways. Met oxidation is the most immediate threat during
handling and storage.

Experimental Protocols
Preparation of Stock Solutions (Self-Validating Protocol)

This protocol ensures the peptide is fully dissolved and protected from oxidation.

¢ Solvent Prep: Degas anhydrous DMSO with Argon or Nitrogen for 5 minutes to remove
dissolved oxygen.

» Weighing: Weigh Z-His-Met-OH powder into a verified amber glass vial (protects from light-
induced oxidation).

e Dissolution: Add degassed DMSO to achieve a concentration of 10-50 mM.

o Validation: Vortex for 30 seconds. Inspect visually against a light source. The solution must
be crystal-clear. If hazy, sonicate for 10 seconds.

o Storage: Aliguot immediately into single-use tubes. Flush with inert gas, cap tightly, and store
at -20°C.

Analytical HPLC Method
To assess purity and detect the sulfoxide impurity (+16 Da).

e Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge), 3.5 um, 4.6 x 100
mm.

o Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid).

» Mobile Phase B: Acetonitrile + 0.1% TFA.

o Gradient: 5% B to 60% B over 20 minutes.

e Detection: UV at 214 nm (peptide bond) and 257 nm (Z-group specificity).

o Expected Result:
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o Met-Sulfoxide Impurity: Elutes earlier (more polar).

o Z-His-Met-OH Main Peak: Elutes later (hydrophobic Z-group interaction).

Handling & Storage Recommendations

Parameter Recommendation Rationale

Slows chemical hydrolysis and

Storage Temp -20°C (Long term) o o

oxidation kinetics.

Prevents Methionine oxidation
Atmosphere Inert Gas (Ar/Nz) )

by atmospheric oxygen.

] ] Prevents photo-oxidation of

Container Amber Glass / Foail ]

the Met residue.

Prevents condensation inside
Thawing Equilibrate to RT the vial, which introduces

water and hydrolysis risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1352442/docs#technical-guide-physicochemical-
profiling-of-z-his-met-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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